Cas no 868165-93-9 (Lycifuranone A)

Lycifuranone A structure

Product Name:Lycifuranone A

CAS No:868165-93-9

Molecular Formula:C₁₅H₂₀O₃

Molecular Weight:248.317504882813

CID:6704182

Lycifuranone A Properties

Names and Identifiers

- InChIKey： NTSBAYOUJHKJPT-UHFFFAOYSA-N
- Inchi： 1S/C15H20O3/c1-9-5-6-13(16)10(2)12(9)7-11-8-14(17)18-15(11,3)4/h5-6,11,16H,7-8H2,1-4H3
- SMILES： CC1C(CC2C(C)(C)OC(=O)C2)=C(C)C(O)=CC=1

Lycifuranone A Related Literature

1. Beyond energy density: flow battery design driven by safety and location†

David Reber,Sam R. Jarvis Energy Adv., 2023,2, 1357-1365
2. A photocatalytic process for the eradication of dengue through ˙OH generation in the presence of sunlight and iron oxide†

G. V. Pereira,V. A. Freitas,H. S. Oliveira,L. C. A. Oliveira,J. C. Belchior RSC Adv., 2014,4, 63650-63654
3. Excitation-wavelength-dependent photoluminescence of a pyromellitic diimidenanowire network†

Hairong Zhang,Xiaohe Xu,Hai-Feng Ji Chem. Commun., 2010,46, 1917-1919
4. Synthesis of heteroaryl containing sulfides via enaminone ligand assisted, copper-catalyzed C–S coupling reactions of heteroaryl thiols and aryl halides†

Yunyun Liu,Bin Huang,Xiaoji Cao,Dan Wu,Jie-Ping Wan RSC Adv., 2014,4, 37733-37737
5. Dimethyl carbonate and switchable anionic surfactants: two effective tools for the extraction of polyhydroxyalkanoates from microbial biomass†

Chiara Samorì,Marina Basaglia,Sergio Casella,Lorenzo Favaro,Davide Marchi,Laura Mazzocchetti Green Chem., 2015,17, 1047-1056
6. Positional effects of the hydroxy substituent on the photochemical and photophysical behavior of 3- and 4-hydroxystilbene†

Elizabeth M. Crompton,Frederick D. Lewis Photochem. Photobiol. Sci., 2004,3, 660-668
7. Sulphation and ammonia regeneration of a Pt/MnOx–CeO2/Al2O3 catalyst for NOx-assisted soot oxidation†

Yuxi Gao,Xiaodong Wu,Robin Nord,Hanna Härelind,Duan Weng Catal. Sci. Technol., 2018,8, 1621-1631
8. Crowding out: ligand modifications and their structure directing effects on brucite-like {Mx(μ3-OH)y} (M = Co(ii), Ni(ii)) core growth within polymetallic cages†

Mari E. Slater-Parry,James P. Durrant,Joshua M. Howells,Mateusz B. Pitak,Peter N. Horton,Wim T. Klooster,Simon J. Coles,Helen M. O'Connor,Euan K. Brechin,Anne-Laure Barra,Leigh F. Jones Dalton Trans., 2019,48, 1477-1488
9. Structure, modelling and dynamic behaviour of aza- and azaoxamacrocyclic ligands derived from (R,R)-1,2-diaminocyclohexane†

Sonia Pulacchini,Rima Nasser,Kevin F. Sibbons,Majid Motevalli,Geoffrey E. Hawkes,Romano T. Kroemer,Edson S. Bento,Michael Watkinson Org. Biomol. Chem., 2003,1, 4058-4063
10. Physical methods, apparatus, etc.

Analyst, 1934,59, 650-652

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